Cas no 35443-84-6 ( )

• Product Name: &nbsp
• CAS No: 35443-84-6
• MF: C₁₁H₆F₆O
• MW: 268.155164241791
• CID: 920314
• PubChem ID: 293478
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-phenyl-3-(trifluoromethyl)but-2-en-1-one
• 35443-84-6
• DTXSID20303686
• 2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-3-(trifluoromethyl)-
• NSC-160094
• NSC160094
•  

• Inchi： 1S/C11H6F6O/c12-10(13,14)9(11(15,16)17)6-8(18)7-4-2-1-3-5-7/h1-6H
• InChI Key： PSUZJKQVOACZJD-UHFFFAOYSA-N
• SMILES： FC(/C(/C(F)(F)F)=C\C(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 268.03228
• Monoisotopic Mass: 268.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07